Cas no 23340-11-6 (3-Pyrazolidinecarboxamide,N-(2,6-dimethylphenyl)-1,2-dimethyl-)

• Product Name: 3-Pyrazolidinecarboxamide,N-(2,6-dimethylphenyl)-1,2-dimethyl-
• CAS No: 23340-11-6
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 271371
• PubChem ID: 211543
• Update Time: 2025-04-19

3-Pyrazolidinecarboxamide,N-(2,6-dimethylphenyl)-1,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrazolidinecarboxamide,N-(2,6-dimethylphenyl)-1,2-dimethyl-
• N-(2,6-Dimethylphenyl)-1,2-dimethyl-3-pyrazolidinecarboxamide
• DTXSID10946006
• N-(2,6-Dimethylphenyl)-1,2-dimethylpyrazolidine-3-carboximidic acid
• 3-Pyrazolidinecarboxy-2',6'-xylidide, 1,2-dimethyl-
• BRN 0661043
• 23340-11-6
• 1,2-Dimethyl-3-pyrazolidinecarboxy-2',6'-xylidide

• Inchi： 1S/C14H21N3O/c1-10-6-5-7-11(2)13(10)15-14(18)12-8-9-16(3)17(12)4/h5-7,12H,8-9H2,1-4H3,(H,15,18)
• InChI Key： HKFAFUJLRDYWCQ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C)N1C)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 247.16863
• Monoisotopic Mass: 247.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.114
• Refractive Index: 1.579
• PSA: 35.58